Cas no 89932-15-0 (1,3,2-Benzodioxaborole, 2-heptyl-)

1,3,2-Benzodioxaborole, 2-heptyl- structure
89932-15-0 structure
Product Name:1,3,2-Benzodioxaborole, 2-heptyl-
CAS No:89932-15-0
MF:C13H19BO2
MW:218.099764108658
CID:585003
PubChem ID:13162799
Update Time:2025-04-19

1,3,2-Benzodioxaborole, 2-heptyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Benzodioxaborole, 2-heptyl-
    • 2-heptyl-1,3,2-benzodioxaborole
    • 2-Heptyl-2H-1,3,2-benzodioxaborole
    • DTXSID30523757
    • 2-Heptylbenzo[d][1,3,2]dioxaborole
    • 89932-15-0
    • Inchi: 1S/C13H19BO2/c1-2-3-4-5-8-11-14-15-12-9-6-7-10-13(12)16-14/h6-7,9-10H,2-5,8,11H2,1H3
    • InChI Key: OFRDGCXXFATMJS-UHFFFAOYSA-N
    • SMILES: O1B(CCCCCCC)OC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 218.1478100g/mol
  • Monoisotopic Mass: 218.1478100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 3.91640
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